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Compound of Interest

Compound Name: 2-Bromo-5-nitroanisole

Cat. No.: B183279

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the melting and boiling points of 2-Bromo-
5-nitroanisole, a key intermediate in various synthetic applications. The document outlines its
physical properties and the standardized experimental protocols for their determination,
ensuring accuracy and reproducibility in a laboratory setting.

Data Presentation: Physical Properties

The melting and boiling points of 2-Bromo-5-nitroanisole are critical parameters for its
handling, purification, and reaction control. The following table summarizes these key physical

constants.
Physical Property Value Conditions
Melting Point 102.0-108.0 °C Not Specified
Melting Point 203 °C lit.[1]
Boiling Point 98 °C 0.2 mmHg[1]

Note: The significant discrepancy in the reported melting points may be due to different
crystalline forms or experimental conditions and warrants careful consideration during
experimental design.
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. The following sections detail the standard capillary methods for these
measurements.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a widely used technique for this determination.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]

o Capillary tubes (sealed at one end)

e Thermometer

o Sample of 2-Bromo-5-nitroanisole (finely powdered and dry)
Procedure:

o Sample Preparation: A small amount of finely powdered, dry 2-Bromo-5-nitroanisole is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
solid into the sealed end, aiming for a sample height of 2-3 mm.[3]

e Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. This assembly is then immersed in an oil bath
within a Thiele tube.[4] The Thiele tube's design facilitates uniform heating of the oil bath
through convection currents.

o Heating: The Thiele tube is heated gently at the side arm.[4] The heating rate should be
slow, approximately 1-2 °C per minute, as the temperature approaches the expected melting
point to ensure thermal equilibrium.
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» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has transformed into a clear liquid is recorded as the end of the melting range.[4] For pure
substances, this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination (Micro or Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[5] The micro boiling point determination is suitable for small
sample quantities.

Apparatus:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or aluminum block)[5]

Sample of 2-Bromo-5-nitroanisole
Procedure:

o Sample Preparation: A small amount of 2-Bromo-5-nitroanisole is placed in a small test
tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid in the test tube.[6]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
heating bath (like a Thiele tube).[6]

e Heating: The apparatus is heated, causing the air trapped in the capillary tube to expand and
exit, followed by the vapor of the substance. A steady stream of bubbles emerging from the
capillary tip indicates that the liquid has reached its boiling point.[7]
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e Cooling and Observation: The heat source is removed, and the apparatus is allowed to cool.
The bubbling will slow and eventually stop. The boiling point is the temperature at which the
liquid is drawn back into the capillary tube. This occurs when the external pressure becomes
greater than the vapor pressure of the liquid inside the capillary.

o Pressure Correction: It is important to record the atmospheric pressure at the time of the
experiment, as boiling points are pressure-dependent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical compound such as 2-Bromo-5-nitroanisole.
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General Workflow for Physical Property Determination
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Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b183279?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Thiele_tube
https://www.timstar.co.uk/resource-hub/measuring-melting-point-and-using-a-thiele-tube.html
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/product/b183279#melting-point-and-boiling-point-of-2-bromo-5-nitroanisole
https://www.benchchem.com/product/b183279#melting-point-and-boiling-point-of-2-bromo-5-nitroanisole
https://www.benchchem.com/product/b183279#melting-point-and-boiling-point-of-2-bromo-5-nitroanisole
https://www.benchchem.com/product/b183279#melting-point-and-boiling-point-of-2-bromo-5-nitroanisole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183279?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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